N-[1-(2-bromoacetyl)cyclopropyl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[1-(2-bromoacetyl)cyclopropyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C7H7BrF3NO2/c8-3-4(13)6(1-2-6)12-5(14)7(9,10)11/h1-3H2,(H,12,14)
• InChI Key: WSCDFOYZHPAMKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)CBr)NC(=O)C(F)(F)F
• Molecular Formula: C7H7BrF3NO2
• Molecular Weight: 274.03 g/mol

Description

N-[1-(2-bromoacetyl)cyclopropyl]-2,2,2-trifluoroacetamide, commonly known as BTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BTA is a cyclopropane-containing compound that has been synthesized using different methods, and its mechanism of action and biochemical effects have been studied in detail.

Scientific Research Applications

Trifluoroacetamide derivatives, including compounds like N-[1-(2-bromoacetyl)cyclopropyl]-2,2,2-trifluoroacetamide, play a crucial role in various scientific research domains due to their unique chemical properties. These compounds are instrumental in synthetic chemistry for acylation reactions, offering a pathway to modify amine, hydroxyl, and thiol groups under mild conditions. The volatility of the resulting trifluoroacetamides simplifies chromatographic analysis by producing sharp peaks without the need for evaporation of excess reagents, which is particularly beneficial in trace analysis (Donike, 1973).

Applications in Antimicrobial Research

Compounds bearing the trifluoroacetamide moiety have been synthesized for potential use as antimicrobial agents. For instance, novel heterocyclic compounds incorporating sulfamoyl groups have shown promising antibacterial and antifungal activities. This research highlights the versatility of trifluoroacetamide derivatives in developing new antimicrobial solutions (Darwish et al., 2014).

Contribution to Antiplasmodial Research

In the quest for new treatments against malaria, N-(3-Trifluoroacetyl-indol-7-yl) acetamides have been prepared and evaluated for their antiplasmodial properties. Preliminary results indicate that certain derivatives exhibit significant activity against the Plasmodium falciparum 3D7 strain, offering insights into the development of novel antimalarial therapies (Mphahlele et al., 2017).

Role in Enzyme Inhibition Studies

Research involving cyclopropylcarboxylic acids and esters incorporating bromophenol moieties has demonstrated potent inhibition of carbonic anhydrase isoenzymes. These findings are significant for understanding enzyme function and developing inhibitors with potential therapeutic applications (Boztaş et al., 2015).

Advancements in Chemical Synthesis

Trifluoroacetamide derivatives facilitate chemoselective N-deprotection and are pivotal in synthesizing tert-butyl 2-amino carboxylates. This process illustrates the importance of such compounds in creating complex molecules, underscoring their value in synthetic organic chemistry (Albanese et al., 1997).